CD-832.HCl

• CAS RN: 129904-55-8
• Molecular Formula: C26H28ClN5O10
• Molecular Weight: 606.0 g/mol
• IUPAC Name: 3-O-(3-nitrooxypropyl) 5-O-[2-(pyridine-3-carbonylamino)ethyl] 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
• InChI: InChI=1S/C26H27N5O10.ClH/c1-16-21(25(33)39-11-5-12-41-31(37)38)23(18-6-3-8-20(14-18)30(35)36)22(17(2)29-16)26(34)40-13-10-28-24(32)19-7-4-9-27-15-19;/h3-4,6-9,14-15,23,29H,5,10-13H2,1-2H3,(H,28,32);1H
• InChI Key: MWVXLKFCDZXILL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCCNC(=O)C2=CN=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCCO[N+](=O)[O-].Cl

Description

CD-832.HCL is a novel dihydropyridine derivative with a nitrate ester group. It is primarily known for its role as a voltage-gated calcium channel blocker, which makes it significant in the treatment of cardiovascular diseases such as hypertension and angina pectoris .

Preparation Methods

CD-832.HCL can be synthesized through several methods:

Cyclization of Benzaldehyde: The cyclization of benzaldehyde with acetoacetate and crotonate in refluxing isopropanol yields 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid 3-(2-cyanoethyl) 5-[2-(3-pyridylcarboxamido)ethyl] diester.

Condensation Reaction: By condensation of (S)-N-[2-[1-(chloromethyl)-5-hydroxy-8-methyl-1,2,3,6-tetrahydrobenzo[1,2-b:4,3-b’]dipyrrol-3-ylcarbonyl]-1H-indol-5-yl]-6-(diethylamino)benzofuran-2-carboxamide with phenyl isocyanate by means of triethylamine in tetrahydrofuran.

Chemical Reactions Analysis

CD-832.HCL undergoes various chemical reactions:

Oxidation: It can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield dihydropyridine derivatives.

Substitution: Common reagents include tetrabutylammonium fluoride in tetrahydrofuran/dimethylformamide or sodium sulfide in dichloromethane/methanol.

Major products formed from these reactions include dihydropyridine monoesters and other derivatives depending on the specific reagents and conditions used.

Scientific Research Applications

CD-832.HCL has several scientific research applications:

Cardiovascular Research: It is used to study the effects of calcium channel blockers on blood pressure and heart rate.

Pharmacological Studies: Its role as a vasodilator is explored in various pharmacological studies to understand its potential in treating angina pectoris and hypertension.

Biological Research: It is used in experiments involving isolated arteries to study its inhibitory effects on contractions induced by potassium chloride.

Mechanism of Action

CD-832.HCL exerts its effects by blocking voltage-gated calcium channels. This inhibition prevents calcium influx into cardiac and vascular smooth muscle during depolarization, leading to vasodilation and reduced blood pressure . The compound selectively increases coronary blood flow without significantly affecting other major arteries .

Comparison with Similar Compounds

CD-832.HCL is compared with other calcium channel blockers such as nifedipine, diltiazem, and nicorandil:

Nifedipine: Primarily acts on vascular smooth muscle.

Diltiazem: Targets both cardiac and vascular smooth muscle.

Nicorandil: Known for its nitrate ester group and vasodilatory effects.

This compound is unique due to its selective action on coronary arteries and its longer-lasting vasodilatory effects compared to these compounds .

Similar compounds include:

• Nifedipine
• Diltiazem
• Nicorandil

Synthesis routes and methods

Procedure details

Into a solution of Compound 2 in chloroform was introduced hydrogene chloride gas, and evaporation of the solvent under reduced pressure gave the title compound.